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Compound of Interest

Compound Name: Calystegine A3

Cat. No.: B190721

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

Calystegine A3, a naturally occurring polyhydroxylated nortropane alkaloid, has garnered
significant interest within the scientific community for its potent glycosidase inhibitory activity.
This technical guide provides a comprehensive overview of its chemical properties, biological
functions, and relevant experimental methodologies.

Identifier Value
CAS Number 131580-36-4[1][2][3][4]
Molecular Formula C7H1sNOs[1][2][3][4][5][6]
Molecular Weight 159.18 g/mol [1][4][7]
(1R,2S,3R,5R)-8-azabicyclo[3.2.1]octane-1,2,3-
IUPAC Name
triol[1][6]
(+)-Calystegine A3, 8-Azabicyclo[3.2.1]octane-
Synonyms

1,2,3-triol[2]

Biological Activity and Mechanism of Action
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Calystegine A3 is recognized primarily for its role as a glycosidase inhibitor.[8] Glycosidases
are a broad class of enzymes responsible for the hydrolysis of glycosidic bonds in complex
carbohydrates. The inhibitory action of Calystegine A3 is of particular interest in the context of
lysosomal storage disorders, such as Gaucher's disease.

In Gaucher's disease, a deficiency in the enzyme B-glucocerebrosidase leads to the
accumulation of glucocerebroside in lysosomes. Calystegine A3 has been shown to act as a
pharmacological chaperone for mutant 3-glucocerebrosidase. It binds to the enzyme, assisting
in its proper folding and stabilization, thereby increasing its residual activity within the cell. This
chaperone effect helps to reduce the accumulation of the substrate and alleviate the cellular
pathology associated with the disease.

Signaling Pathway and Experimental Workflow

To elucidate the mechanism of action of Calystegine A3 as a pharmacological chaperone, a
series of experiments are typically conducted. The following diagrams illustrate a
representative signaling pathway and a general experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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